Cas no 1111638-41-5 (1-(5-bromo-2-chloropyridin-3-yl)ethanol)
1111638-41-5 structure
Product Name:1-(5-bromo-2-chloropyridin-3-yl)ethanol
CAS No:1111638-41-5
MF:C7H7BrClNO
MW:236.493580102921
MDL:MFCD26097286
CID:3162438
PubChem ID:57856252
Update Time:2025-04-21
1-(5-bromo-2-chloropyridin-3-yl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-2-chloropyridin-3-yl)ethanol
- CS-0369254
- 1111638-41-5
- DB-084377
- SCHEMBL2968350
-
- MDL： MFCD26097286
- Inchi： 1S/C7H7BrClNO/c1-4(11)6-2-5(8)3-10-7(6)9/h2-4,11H,1H3
- InChI Key： GTTWHKVMEWGTPC-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=C1)C(C)O)Cl
Computed Properties
- Exact Mass: 234.94000
- Monoisotopic Mass: 234.94
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1A^2
- XLogP3: 2
Experimental Properties
- PSA: 33.12000
- LogP: 2.55080
1-(5-bromo-2-chloropyridin-3-yl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 145044-5g |
1-(5-Bromo-2-chloropyridin-3-yl)ethanol, 95% |
1111638-41-5 | 95% | 5g |
$2960.00 | 2023-09-07 | |
| Matrix Scientific | 145044-10g |
1-(5-Bromo-2-chloropyridin-3-yl)ethanol, 95% |
1111638-41-5 | 95% | 10g |
$4440.00 | 2023-09-07 | |
| TRC | B121685-50mg |
1-(5-Bromo-2-chloropyridin-3-yl)ethanol |
1111638-41-5 | 50mg |
$ 140.00 | 2022-06-07 | ||
| TRC | B121685-100mg |
1-(5-Bromo-2-chloropyridin-3-yl)ethanol |
1111638-41-5 | 100mg |
$ 230.00 | 2022-06-07 |
1-(5-bromo-2-chloropyridin-3-yl)ethanol Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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